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Compound of Interest

Compound Name: Dibutyl hexylphosphonate

Cat. No.: B15093375

Disclaimer: Publicly available scientific data specifically for Dibutyl Hexylphosphonate is
limited. This guide presents data for a structurally similar compound, Dibutyl Butylphosphonate
(DBBP), with the CAS Number 78-46-6, to provide an estimation of its physicochemical
properties. Researchers should independently verify all properties for Dibutyl
Hexylphosphonate through experimental analysis.

Introduction

Dibutyl hexylphosphonate is an organophosphorus compound with potential applications as
a solvent, extractant, and plasticizer. A thorough understanding of its physicochemical
properties is fundamental for its application in research, drug development, and various
industrial processes. This technical guide provides a summary of key physicochemical data,
detailed experimental protocols for their determination, and a visual representation of a
standard experimental workflow.

Physicochemical Data

The following table summarizes the available physicochemical properties for the related
compound, Dibutyl Butylphosphonate (DBBP). These values should be considered as
estimates for Dibutyl Hexylphosphonate.
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Property Value Reference
Molecular Formula C12H2703P [1112][3]
Molecular Weight 250.31 g/mol [11[2][3]
Appearance Colorless liquid [11[2]

Odor Mild [112]
Boiling Point 127-128 °C @ 2.5 mmHg [1][2]
Density 0.948 g/cm® @ 20 °C/4 °C [1112]

Solubility in Water

Insoluble

[1]

Solubility in Organic Solvents

Miscible with most common

organic solvents

[1]

Vapor Density

8.62

[1]2]

Flash Point

310 °F (154.4 °C) (Open Cup)

[1](2]

Stability

Stable

[1](2]

Experimental Protocols

The following are detailed methodologies for determining key physicochemical properties of

liquid compounds like Dibutyl Hexylphosphonate.

Determination of Boiling Point (Capillary Method)

This method is suitable for determining the boiling point of a small quantity of a liquid.

Apparatus:

e Thiele tube or oil bath

e Thermometer (-10 to 200 °C)

o Capillary tubes (sealed at one end)
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Small test tube

Rubber band or wire to attach the test tube to the thermometer

Heating mantle or Bunsen burner

Mineral oil or other suitable heating fluid
Procedure:
o Fill the Thiele tube with mineral oil to the level of the side arm.

o Attach a small test tube containing 0.5-1 mL of the sample liquid (Dibutyl
hexylphosphonate) to the thermometer using a rubber band. The bottom of the test tube
should be level with the thermometer bulb.

o Place a capillary tube, with its sealed end up, into the test tube containing the sample.
o Immerse the thermometer and the attached test tube into the oil bath of the Thiele tube.

o Gently heat the side arm of the Thiele tube. This will ensure uniform heating of the oil
through convection.

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

o Continue heating until a rapid and continuous stream of bubbles is observed.
e Turn off the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube.[4][5][6][7] Record this temperature.

Determination of Density (Pycnometer Method)

A pycnometer is a flask with a specific, accurately known volume, used to determine the
density of liquids with high precision.

Apparatus:
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Pycnometer (e.g., 25 mL or 50 mL)
Analytical balance (accurate to £0.001 g)
Thermometer

Water bath

Procedure:

Thoroughly clean and dry the pycnometer.
Weigh the empty, dry pycnometer on the analytical balance and record its mass (m1).

Fill the pycnometer with the sample liquid (Dibutyl hexylphosphonate), ensuring there are
no air bubbles. Place the stopper. The liquid will overflow through the capillary in the stopper.

Wipe the outside of the pycnometer dry.

Place the filled pycnometer in a constant temperature water bath until it reaches thermal
equilibrium (e.g., 20 °C).

Remove the pycnometer from the bath, wipe it dry again, and weigh it. Record the mass
(m2).

Empty and clean the pycnometer. Fill it with distilled water and repeat steps 4-6. Record the
mass of the pycnometer filled with water (m3).

The density of the sample liquid (p_sample) can be calculated using the following formula:
p_sample =[(m2 - m1) / (m3 - m1)] * p_water where p_water is the known density of water
at the experimental temperature.[8][9][10][11]

Determination of Solubility in Water (Shake-Flask
Method)

This is a standard method for determining the water solubility of a substance.

Apparatus:
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Several glass flasks with stoppers
Constant temperature shaker bath
Centrifuge

Analytical instrument for quantification (e.g., Gas Chromatography with a Nitrogen-
Phosphorus Detector - GC-NPD, or High-Performance Liquid Chromatography - HPLC)

Syringes and filters

Procedure:

Add an excess amount of Dibutyl hexylphosphonate to several flasks containing a known
volume of distilled water.

Seal the flasks and place them in a constant temperature shaker bath (e.g., 25 °C).
Shake the flasks for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

After shaking, allow the flasks to stand in the constant temperature bath to allow for phase
separation.

Centrifuge the samples to further separate the aqueous phase from any undissolved
substance.

Carefully extract a known volume of the aqueous phase, ensuring no undissolved particles
are transferred. It may be necessary to filter the sample.

Analyze the concentration of Dibutyl hexylphosphonate in the aqueous phase using a
suitable and calibrated analytical method, such as GC-NPD or HPLC.[12][13]

The solubility is reported as the average concentration from the replicate flasks.

Determination of Vapor Pressure (Static Method)

The static method directly measures the vapor pressure of a substance in a closed system at

thermodynamic equilibrium.
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Apparatus:

Vacuum-tight vessel (static cell)

Pressure transducer or manometer

Thermostat-controlled bath

Vacuum pump

Sample injection system

Procedure:

e Place a small amount of the sample into the static cell.

e Evacuate the cell using a vacuum pump to remove all air.

o Immerse the cell in a thermostat-controlled bath to maintain a precise and constant
temperature.

« Allow the system to reach equilibrium, where the rate of evaporation of the liquid equals the
rate of condensation of the vapor.

e The pressure inside the cell at equilibrium is the vapor pressure of the substance at that
temperature. Measure this pressure using the pressure transducer.[14][15][16][17]

» Repeat the measurement at different temperatures to obtain the vapor pressure curve.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the determination of the density of
a liquid compound using the pycnometer method.
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Workflow for Density Determination (Pycnometer Method)
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:

Calculate density:
p_sample = [(Mm2 - m1) / (m3 - m1)] * p_water
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Caption: Workflow for Density Determination (Pycnometer Method)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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